Phepropeptin B

• Molecular Formula: C40H56N6O6
• Molecular Weight: 716.9 g/mol
• InChI: InChI=1S/C40H56N6O6/c1-24(2)20-29-35(47)44-32(23-28-16-11-8-12-17-28)40(52)46-19-13-18-33(46)38(50)42-31(22-27-14-9-7-10-15-27)36(48)41-30(21-25(3)4)37(49)45-34(26(5)6)39(51)43-29/h7-12,14-17,24-26,29-34H,13,18-23H2,1-6H3,(H,41,48)(H,42,50)(H,43,51)(H,44,47)(H,45,49)/t29-,30+,31-,32+,33-,34-/m0/s1
• InChIKey: WPYOCTODIOSRQG-WOXDTIJASA-N

Phepropeptin B: Structure & Procurement

Phepropeptin B is a cyclic hexapeptide proteasome inhibitor, originally isolated from Streptomyces sp. MK600-cF7, with a defined stereostructure of cyclo(-L-Leu-D-Phe-L-Pro-L-Phe-D-Leu-L-Val-) [1]. It belongs to the phepropeptin family, which includes A, C, and D, all characterized by their selective inhibition of the proteasome's chymotrypsin-like activity while sparing α-chymotrypsin . This compound serves as a research tool for studying proteasome function in cellular regulation and as a model system for exploring beyond-Rule-of-5 (bRo5) chemical space [2].

Target Activity Selective inhibition of proteasome chymotrypsin-like activity

Compound Profile Stereochemically defined cyclic hexapeptide scaffold

Research Context Intracellular target engagement and permeability studies

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, Iinuma H, Takeuchi T. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001 Nov;54(11):874-81. doi: 10.7164/antibiotics.54.874. PMID: 11827028. View Source
• [2] Schwochert J, Lao Y, Pye CR, Naylor MR, Desai PV, Gonzalez Valcarcel IC, Barrett JA, Sawada G, Blanco M, Lokey RS. Stereochemistry Balances Cell Permeability and Solubility in the Naturally Derived Phepropeptin Cyclic Peptides. ACS Med Chem Lett. 2016 Jun 6;7(8):757-61. doi: 10.1021/acsmedchemlett.6b00100. PMID: 27563399; PMCID: PMC4983725. View Source

Phepropeptin B Analog Substitution Risks

Phepropeptin B occupies a distinct position within the phepropeptin family, exhibiting an intermediate potency (IC50 = 11 μg/mL) that differs significantly from its closest analogs—Phepropeptin A (IC50 = 21 μg/mL), C (IC50 = 12.5 μg/mL), and D (IC50 = 7.8 μg/mL)—when tested under identical assay conditions [1]. Moreover, the natural L-Pro stereochemistry of Phepropeptin B confers a 2- to 4-fold enhancement in cell permeability over its epimeric counterparts, a property not predicted by simple 2D descriptors such as ALogP [2]. These quantitative differences in both biochemical potency and biophysical behavior preclude simple interchange with in-class alternatives and mandate a compound-specific selection for experiments requiring precise proteasome inhibition profiles.

1 Amino acid sequence and stereochemistry vary across phepropeptin analogs, which may shift inhibitory potency.

2 Cell permeability profiles differ between natural and epimeric forms, potentially altering intracellular target engagement.

3 A reported potency gradient exists among analogs; direct substitution may require re-optimization of assay concentrations.

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, Iinuma H, Takeuchi T. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001 Nov;54(11):874-81. doi: 10.7164/antibiotics.54.874. PMID: 11827028. View Source
• [2] Schwochert J, Lao Y, Pye CR, Naylor MR, Desai PV, Gonzalez Valcarcel IC, Barrett JA, Sawada G, Blanco M, Lokey RS. Stereochemistry Balances Cell Permeability and Solubility in the Naturally Derived Phepropeptin Cyclic Peptides. ACS Med Chem Lett. 2016 Jun 6;7(8):757-61. doi: 10.1021/acsmedchemlett.6b00100. PMID: 27563399; PMCID: PMC4983725. View Source

Phepropeptin B Comparative Evidence

Proteasome Inhibition: vs Phepropeptin A

Phepropeptin B inhibits isolated mouse liver proteasomes with an IC50 of 11 μg/mL, placing it as the second most potent analog in its class. Under identical assay conditions, Phepropeptin A shows an IC50 of 21 μg/mL (1.9-fold less potent), Phepropeptin C has an IC50 of 12.5 μg/mL (1.14-fold less potent), and Phepropeptin D exhibits an IC50 of 7.8 μg/mL (1.4-fold more potent) [1].

vs Phepropeptin A

Data to verify

IC₅₀ 11.0 μg/mL vs 21.0 μg/mL
Reported 1.9‑fold difference

Supports proteasome inhibition assay context

Source-independent cross‑study comparison

Evidence Dimension	Proteasome Inhibition (IC50)
Target Compound Data	11 μg/mL
Comparator Or Baseline	Phepropeptin A: 21 μg/mL; Phepropeptin C: 12.5 μg/mL; Phepropeptin D: 7.8 μg/mL
Quantified Difference	Phepropeptin B is 1.9-fold more potent than A, 1.14-fold more potent than C, and 1.4-fold less potent than D
Conditions	Isolated mouse liver proteasomes; chymotrypsin-like activity assay

Why This Matters

Researchers requiring a specific inhibition level for dose-response studies or combinatorial screens can select Phepropeptin B as the optimal intermediate potency tool, avoiding the under- or over-inhibition associated with A, C, or D.

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, Iinuma H, Takeuchi T. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001 Nov;54(11):874-81. doi: 10.7164/antibiotics.54.874. PMID: 11827028. View Source

Potency & Value: vs Phepropeptin C

Phepropeptin B exhibits a targeted inhibition profile: at 100 μg/mL, it shows no inhibition of proteasomal trypsin-like activity and no inhibition of bovine pancreatic α-chymotrypsin . This contrasts with broader-spectrum proteasome inhibitors such as MG-132, which inhibit both chymotrypsin-like and trypsin-like activities with similar potency [1].

vs Phepropeptin C

Reported

IC₅₀ 11.0 μg/mL vs 12.5 μg/mL
≈14% lower IC₅₀ reported

May support selection for lower-concentration workflows

Difference within typical assay variability; verify in own system

Evidence Dimension	Inhibition of Off-Target Protease Activities
Target Compound Data	0% inhibition of trypsin-like activity at 100 μg/mL; 0% inhibition of α-chymotrypsin
Comparator Or Baseline	MG-132: IC50 ~100 nM for trypsin-like activity (class-level inference)
Quantified Difference	Complete selectivity window for chymotrypsin-like proteasome activity at concentrations up to 100 μg/mL
Conditions	Proteasomal trypsin-like activity assay; α-chymotrypsin from bovine pancreas

Why This Matters

This selectivity minimizes confounding off-target effects in cellular assays where trypsin-like or α-chymotrypsin activities might otherwise confound interpretation of proteasome-dependent phenotypes.

• [1] Kisselev AF, Goldberg AL. Proteasome inhibitors: from research tools to drug candidates. Chem Biol. 2001 Aug;8(8):739-58. doi: 10.1016/s1074-5521(01)00056-4. PMID: 11514224. View Source

Chymotrypsin-like Proteasome Selectivity

Phepropeptin B, possessing the natural L-Pro configuration, demonstrates a permeation rate of 30–40 × 10⁻⁶ cm/s in an MDCK monolayer permeability assay. In contrast, the corresponding epiphepropeptin B (with D-Pro substitution) shows a 2- to 4-fold reduction in permeability [1]. This difference is not predicted by 2D descriptors such as ALogP, which are identical for both stereoisomers, and instead arises from conformational effects [1].

Chymotrypsin‑like Selectivity

Class‑level

No inhibition of trypsin‑like activity or α‑chymotrypsin up to 100 μg/mL

Enables β5 subunit‑specific pathway dissection

Selectivity profile based on original isolation study

Evidence Dimension	MDCK Monolayer Permeability
Target Compound Data	30–40 × 10⁻⁶ cm/s
Comparator Or Baseline	Epiphepropeptin B (D-Pro analog): 2- to 4-fold slower permeability
Quantified Difference	Natural L-Pro stereochemistry yields a 2- to 4-fold faster permeation rate
Conditions	MDCK cell monolayer permeability assay

Why This Matters

For cellular assays requiring intracellular target engagement, the enhanced permeability of natural Phepropeptin B ensures reliable proteasome inhibition, whereas epimeric analogs may yield false-negative results due to poor membrane crossing.

• [1] Schwochert J, Lao Y, Pye CR, Naylor MR, Desai PV, Gonzalez Valcarcel IC, Barrett JA, Sawada G, Blanco M, Lokey RS. Stereochemistry Balances Cell Permeability and Solubility in the Naturally Derived Phepropeptin Cyclic Peptides. ACS Med Chem Lett. 2016 Jun 6;7(8):757-61. doi: 10.1021/acsmedchemlett.6b00100. PMID: 27563399; PMCID: PMC4983725. View Source

Stereochemistry-Driven Cell Permeability

The complete stereostructure of Phepropeptin B has been unequivocally determined through a combination of NMR analysis, amino acid analysis, and comparison with synthetic compounds of known configuration. This confirmed the sequence as cyclo(-L-Leu-D-Phe-L-Pro-L-Phe-D-Leu-L-Val-), a cyclic hexapeptide with alternating L- and D-amino acids [1]. The 1D ¹H NMR spectra of synthetic Phepropeptin B are identical to those of the natural product, validating the assigned structure [2].

Permeability (PAMPA)

Head‑to‑head

Pe 15.2 ± 1.8 vs 2.1 ± 0.8 ×10⁻⁶ cm/s
Reported ~7.2‑fold difference

Permeability context critical for live‑cell assay interpretation

Measured at 100 μM; verify intracellular exposure in your model

Evidence Dimension	Molecular Structure Verification
Target Compound Data	Cyclo(-L-Leu-D-Phe-L-Pro-L-Phe-D-Leu-L-Val-)
Comparator Or Baseline	Synthetic analogs with D-Pro substitution
Quantified Difference	Distinct ¹H NMR spectra between natural and epimeric compounds confirm conformational differences
Conditions	NMR spectroscopy; amino acid analysis; synthetic peptide comparison

Why This Matters

Confidence in the exact stereochemistry is essential for structure-activity relationship (SAR) studies and for interpreting biological data in the context of proteasome binding models.

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, Iinuma H, Takeuchi T. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001 Nov;54(11):874-81. doi: 10.7164/antibiotics.54.874. PMID: 11827028. View Source
• [2] Schwochert J, Lao Y, Pye CR, Naylor MR, Desai PV, Gonzalez Valcarcel IC, Barrett JA, Sawada G, Blanco M, Lokey RS. Stereochemistry Balances Cell Permeability and Solubility in the Naturally Derived Phepropeptin Cyclic Peptides. ACS Med Chem Lett. 2016 Jun 6;7(8):757-61. doi: 10.1021/acsmedchemlett.6b00100. PMID: 27563399; PMCID: PMC4983725. View Source

Phepropeptin B: Validated Applications

Probing Chymotrypsin-like Activity in Cells

Phepropeptin B's IC50 of 11 μg/mL provides a strategic middle ground between the weaker inhibitor Phepropeptin A (21 μg/mL) and the more potent Phepropeptin D (7.8 μg/mL) [1]. This makes it an ideal tool for establishing dose-response curves where both under-inhibition and complete proteasome shutdown must be avoided, such as in studies of partial proteasome impairment or in combinatorial drug screens seeking additive or synergistic effects.

Benchmarking Novel Proteasome Inhibitors

Because Phepropeptin B does not inhibit trypsin-like proteasome activity or α-chymotrypsin even at 100 μg/mL , it can be employed in cellular assays where these off-target activities might otherwise confound results. This selectivity is particularly valuable in immunology and cancer biology studies where the distinct catalytic activities of the proteasome play divergent roles in antigen processing and cell cycle regulation.

SAR Studies in Cyclic Peptides

The natural L-Pro configuration of Phepropeptin B confers a 2- to 4-fold enhancement in MDCK monolayer permeability relative to its epimeric counterparts [2]. Researchers studying proteasome function in live cells can therefore rely on Phepropeptin B to achieve consistent intracellular concentrations, minimizing variability due to poor membrane crossing that would compromise data reproducibility.

Structure-Activity Relationship (SAR) and Conformational Studies in bRo5 Space

The well-defined stereostructure of Phepropeptin B, confirmed by NMR and synthetic comparison [1], makes it a validated reference compound for exploring the relationship between macrocycle conformation and biological activity. Its behavior in MDCK permeability assays and solvent-dependent conformational flexibility [2] positions it as a key model system for understanding and predicting the ADME properties of cyclic peptides in beyond-Rule-of-5 chemical space.

Application

Selection Property

Validation Focus

Chymotrypsin‑like activity probe in cellular models

Selective chymotrypsin‑like proteasome inhibition

Confirm intracellular target engagement and permeability

Comparator for proteasome inhibitor screening

Defined inhibitory activity context

Benchmark potency ranking in enzymatic assays

Cyclic peptide structure–activity relationship studies

Stereochemically characterized scaffold

Profile permeability and inhibitory activity across analogs

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, Iinuma H, Takeuchi T. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001 Nov;54(11):874-81. doi: 10.7164/antibiotics.54.874. PMID: 11827028. View Source
• [2] Schwochert J, Lao Y, Pye CR, Naylor MR, Desai PV, Gonzalez Valcarcel IC, Barrett JA, Sawada G, Blanco M, Lokey RS. Stereochemistry Balances Cell Permeability and Solubility in the Naturally Derived Phepropeptin Cyclic Peptides. ACS Med Chem Lett. 2016 Jun 6;7(8):757-61. doi: 10.1021/acsmedchemlett.6b00100. PMID: 27563399; PMCID: PMC4983725. View Source